![molecular formula C18H19F2N3O B5208488 N-(2-fluorophenyl)-2-[4-(2-fluorophenyl)-1-piperazinyl]acetamide](/img/structure/B5208488.png)
N-(2-fluorophenyl)-2-[4-(2-fluorophenyl)-1-piperazinyl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-fluorophenyl)-2-[4-(2-fluorophenyl)-1-piperazinyl]acetamide, commonly known as FPEA, is a synthetic compound that belongs to the class of piperazine derivatives. It has been extensively studied for its potential therapeutic applications in various fields, including neuroscience and oncology.
Mechanism of Action
The exact mechanism of action of FPEA is not fully understood. However, studies have shown that it acts as a selective serotonin reuptake inhibitor (SSRI) and a dopamine receptor antagonist. It has also been shown to modulate the activity of the GABAergic and glutamatergic systems in the brain.
Biochemical and Physiological Effects:
FPEA has been shown to have anxiolytic and antidepressant effects in animal models. It has also been shown to inhibit the growth of cancer cells in vitro and in vivo. In addition, FPEA has been shown to modulate the activity of the GABAergic and glutamatergic systems in the brain, which may contribute to its therapeutic effects.
Advantages and Limitations for Lab Experiments
One advantage of using FPEA in lab experiments is its high purity, which allows for accurate and reproducible results. However, FPEA is a relatively new compound, and its long-term effects and potential side effects are not fully understood. In addition, FPEA is not widely available, which may limit its use in some labs.
Future Directions
There are several potential future directions for research on FPEA. One area of interest is its potential use in the treatment of cognitive disorders, such as Alzheimer's disease. Another area of interest is its potential use in the development of cancer therapies. Further research is also needed to fully understand the mechanism of action of FPEA and its long-term effects and potential side effects.
In conclusion, FPEA is a synthetic compound that has potential therapeutic applications in various fields, including neuroscience and oncology. Its mechanism of action is not fully understood, but it has been shown to have anxiolytic and antidepressant effects in animal models and to inhibit the growth of cancer cells in vitro and in vivo. Further research is needed to fully understand the potential of FPEA and its limitations.
Synthesis Methods
The synthesis of FPEA involves the reaction of 2-fluoroaniline with 4-(2-fluoro-phenyl)-piperazine in the presence of acetic anhydride and triethylamine. The resulting product is purified by column chromatography to obtain FPEA as a white powder with a purity of over 99%.
Scientific Research Applications
FPEA has been studied for its potential therapeutic applications in various fields, including neuroscience and oncology. In neuroscience, FPEA has been shown to have anxiolytic and antidepressant effects in animal models. It has also been studied for its potential use in the treatment of Alzheimer's disease and other cognitive disorders. In oncology, FPEA has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for the development of cancer therapies.
properties
IUPAC Name |
N-(2-fluorophenyl)-2-[4-(2-fluorophenyl)piperazin-1-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19F2N3O/c19-14-5-1-3-7-16(14)21-18(24)13-22-9-11-23(12-10-22)17-8-4-2-6-15(17)20/h1-8H,9-13H2,(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QGACSGJJKIFZRE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC(=O)NC2=CC=CC=C2F)C3=CC=CC=C3F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19F2N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.